molecular formula C18H11N5O B5625627 2-(1,3-benzoxazol-2-ylamino)-4-phenyl-5-pyrimidinecarbonitrile

2-(1,3-benzoxazol-2-ylamino)-4-phenyl-5-pyrimidinecarbonitrile

Cat. No.: B5625627
M. Wt: 313.3 g/mol
InChI Key: ASNDNIVCIYLZAQ-UHFFFAOYSA-N
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Description

2-(1,3-benzoxazol-2-ylamino)-4-phenyl-5-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C18H11N5O and its molecular weight is 313.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 313.09635999 g/mol and the complexity rating of the compound is 471. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action of benzoxazole derivatives can vary widely and is often related to their interactions with biological targets. For example, some benzoxazole derivatives have shown antimicrobial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects .

Safety and Hazards

The safety and hazards of benzoxazole derivatives can vary widely depending on the specific compound. For example, 2-(1,3-Benzoxazol-2-ylamino)ethanol has been classified with the signal word “Warning” and hazard statements H302+H312+H332;H315;H319;H335 .

Future Directions

Benzoxazole derivatives continue to be a focus of research due to their wide range of biological activities and potential applications in medicinal chemistry . Future research will likely continue to explore new synthetic strategies, biological activities, and potential applications of these compounds.

Properties

IUPAC Name

2-(1,3-benzoxazol-2-ylamino)-4-phenylpyrimidine-5-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H11N5O/c19-10-13-11-20-17(22-16(13)12-6-2-1-3-7-12)23-18-21-14-8-4-5-9-15(14)24-18/h1-9,11H,(H,20,21,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ASNDNIVCIYLZAQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=NC(=NC=C2C#N)NC3=NC4=CC=CC=C4O3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H11N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

313.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.